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Compound of Interest

Compound Name: (Hydroxy(tosyloxy)iodo)benzene

Cat. No.: B1195804 Get Quote

(Hydroxy(tosyloxy)iodo)benzene, a hypervalent iodine(III) reagent, stands as a versatile and

powerful tool in modern organic synthesis. This guide offers an in-depth overview of its

synonyms, physicochemical properties, detailed experimental protocols for its synthesis and

key reactions, and a visual representation of its synthetic utility for researchers, scientists, and

professionals in drug development.

Nomenclature and Synonyms
Known by several names in the scientific literature, clarity in terminology is crucial. The most

common synonym is Koser's Reagent.[1][2][3][4][5][6][7][8] Other frequently used names and

abbreviations include:

HTIB (Hydroxy(tosyloxy)iodo)benzene)[1][2][3][4][9][6][10]

Phenyliodoso hydroxide tosylate[1][2]

Phenyliodosyl hydroxide tosylate[2][5][9]

[Hydroxy(phenyl)-λ3-iodanyl] 4-methylbenzenesulfonate[2]

Hydroxy(4-methylbenzenesulfonato-O)phenyliodine[2][9][10]
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A summary of the key quantitative data for (Hydroxy(tosyloxy)iodo)benzene is presented in

Table 1.

Property Value References

Molecular Formula C₁₃H₁₃IO₄S [1][2][10]

Molecular Weight 392.21 g/mol [1][2][10][11]

Melting Point 131-142 °C [1][10][11][12][13][14]

Appearance
White to light yellow crystalline

powder
[10]

Solubility

Sparingly soluble in acetonitrile

and dichloromethane at room

temperature. Soluble in

dimethylformamide, alcohols,

and water (with yellow color

formation). Insoluble in diethyl

ether and chloroform.

[1][4]

Experimental Protocols
Detailed methodologies for the synthesis of (Hydroxy(tosyloxy)iodo)benzene and its

application in key organic transformations are provided below.

Protocol 1: One-Pot Synthesis of
(Hydroxy(tosyloxy)iodo)benzene (Koser's Reagent)
This protocol is adapted from an efficient one-pot procedure that reduces reaction times.[7][15]

[16]

Materials:

Iodoarene (e.g., 3-Iodobenzotrifluoride)

m-Chloroperbenzoic acid (m-CPBA)
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p-Toluenesulfonic acid monohydrate

2,2,2-Trifluoroethanol (TFE)

Diethyl ether

Procedure:

In a round-bottomed flask equipped with a magnetic stir bar, dissolve m-CPBA (1.0

equivalent) in 2,2,2-trifluoroethanol. Sonication can be used to aid dissolution.

To this solution, add the iodoarene (1.0 equivalent) and p-toluenesulfonic acid monohydrate

(1.0 equivalent).

Heat the reaction mixture in a preheated oil bath at 40 °C and stir vigorously for 1 hour.

Remove the solvent by distillation or evaporation under reduced pressure.

To the resulting residue, add diethyl ether and stir the mixture for 30 minutes to triturate the

product as a white solid.

Collect the solid product by suction filtration on a Büchner funnel.

Wash the collected solid with diethyl ether and dry under vacuum at room temperature.

Protocol 2: α-Tosyloxylation of Ketones
This procedure details a common application of Koser's Reagent for the α-functionalization of

carbonyl compounds.[3][17][18]

Materials:

Ketone

(Hydroxy(tosyloxy)iodo)benzene (HTIB)

Acetonitrile

Procedure:
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To a solution of the ketone in acetonitrile, add (Hydroxy(tosyloxy)iodo)benzene (1.1

equivalents).

Reflux the resulting solution for the time required for the reaction to complete (typically

monitored by TLC). For less reactive substrates or to achieve milder conditions, ultrasound

irradiation can be employed.[18]

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Dissolve the residue in a suitable organic solvent (e.g., dichloromethane), wash with a

saturated aqueous solution of sodium bicarbonate and then with water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude α-tosyloxy ketone, which can be further purified by

chromatography or crystallization.

Protocol 3: Synthesis of Diaryliodonium Salts
This protocol provides a general method for the synthesis of diaryliodonium salts using HTIB.

[19]

Materials:

Aromatic substrate (e.g., thiophene derivative)

(Hydroxy(tosyloxy)iodo)benzene (HTIB)

2,2,2-Trifluoroethanol (TFE)

Methanol

Diethyl ether

Procedure:
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To a stirred solution of the aromatic substrate (1.0 equivalent) in 2,2,2-trifluoroethanol, add

(Hydroxy(tosyloxy)iodo)benzene (1.0 equivalent) in one portion at room temperature

under air.

Stir the reaction mixture for 3 hours.

Add methanol to the reaction mixture and then remove the solvents under vacuum.

Precipitate the resulting oily crude product by adding diethyl ether with stirring.

Collect the precipitate by filtration and dry in vacuo to give the diaryliodonium salt.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate key reaction pathways and a

general experimental workflow involving (Hydroxy(tosyloxy)iodo)benzene.

Iodoarene

TFE, 40 °Cm-CPBA

p-TsOH·H₂O

(Hydroxy(tosyloxy)iodo)benzene
(Koser's Reagent)

Click to download full resolution via product page

Caption: One-pot synthesis of Koser's Reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1195804?utm_src=pdf-body
https://www.benchchem.com/product/b1195804?utm_src=pdf-body
https://www.benchchem.com/product/b1195804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ketone Enol/Enolate (equilibrium)

Intermediate

HTIB

α-Tosyloxy Ketone

PhI + H₂O

Aromatic Substrate
(e.g., Thiophene)

Charge-Transfer
Complex

HTIB in Fluoroalcohol
(TFE or HFIP)

Single-Electron
Transfer (SET)

Aromatic Cation
Radical

Nucleophilic
Attack

Diaryliodonium Salt

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1195804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to (Hydroxy(tosyloxy)iodo)benzene:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195804#synonyms-for-hydroxy-tosyloxy-iodo-
benzene-in-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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